Cas no 1396844-13-5 (N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide)

• Product Name: N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide
• CAS No: 1396844-13-5
• MF: C₁₁H₁₄N₂O₃S₂
• MW: 286.370460033417
• CID: 5785960
• PubChem ID: 71789258
• Update Time: 2025-10-18

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide
• 1396844-13-5
• AKOS024539064
• F6210-1156

• Inchi： 1S/C11H14N2O3S2/c14-10-6-8(7-13(10)9-3-4-9)12-18(15,16)11-2-1-5-17-11/h1-2,5,8-9,12H,3-4,6-7H2
• InChI Key： WQWCMADGRSQRJQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1CC(N(C1)C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 286.04458466g/mol
• Monoisotopic Mass: 286.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 103Ų

Additional information on N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide

Recent Advances in the Study of N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide (CAS: 1396844-13-5)

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide (CAS: 1396844-13-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, making it a key candidate for further investigation.

The compound's unique structure, featuring a cyclopropyl-pyrrolidinone core linked to a thiophene sulfonamide moiety, has been the subject of extensive computational and experimental analyses. Molecular docking studies suggest that it exhibits high affinity for specific enzyme active sites, particularly those involved in inflammatory and oncogenic pathways. These findings have spurred interest in its development as a potential lead compound for drug discovery.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed the synthetic routes to N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide, highlighting improvements in yield and purity. Notably, a 2023 study demonstrated a novel catalytic method that reduces byproduct formation, enhancing the compound's scalability for preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits selective inhibition of carbonic anhydrase isoforms, with particular potency against CA IX and XII—enzymes overexpressed in hypoxic tumor environments. This selectivity profile suggests potential applications in cancer therapy, where targeting tumor-specific isoforms could minimize off-target effects. In vitro studies using human cell lines have shown promising cytotoxicity against renal and colorectal cancer models.

Ongoing research is exploring the compound's pharmacokinetic properties, with recent animal studies indicating favorable blood-brain barrier penetration. This characteristic opens possibilities for CNS-targeted applications. However, challenges remain in optimizing its metabolic stability, as preliminary data show rapid hepatic clearance in rodent models.

The structural versatility of N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide has also prompted investigations into its use as a scaffold for library development. Several research groups have reported successful derivatization at multiple positions, yielding compounds with varied biological activities. This approach may lead to the discovery of more potent and selective analogs in the near future.

In conclusion, N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)thiophene-2-sulfonamide represents a chemically intriguing and biologically active compound with multiple potential therapeutic applications. While current research has established its basic pharmacological profile, further studies are needed to fully elucidate its mechanism of action and therapeutic potential. The compound's development trajectory suggests it may soon progress to more advanced preclinical evaluation stages.